Cas no 25947-13-1 (Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate)
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Phthalazineaceticacid, 3,4-dihydro-4-oxo-, ethyl ester
- Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate
- ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate
- ethyl 2-(4-oxo-3H-phthalazin-1-yl)acetate
- ETHYL 3,4-DIHYDRO-4-OXO-1-PHTHALAZINEACETATE
- Maybridge1_004816
- HMS555C20
- DTXSID30324943
- FT-0625871
- SCHEMBL10744735
- SMR000313106
- ethyl-4-oxo-3-H-phthalazin-1-ylacetate
- NSC-408028
- 25947-13-1
- SCHEMBL5010738
- ethyl-4-oxo-3H-phthalazin-1-ylacetate
- A924919
- Oprea1_569497
- SR-01000111814
- (4-OXO-3,4-DIHYDRO-PHTHALAZIN-1-YL)-ACETICACIDETHYLESTER
- ethyl 1,2-dihydro-1-oxophthalazin-4-ylacetate
- CHEMBL1400525
- HMS2638M08
- 1-Phthalazineacetic acid, 3,4-dihydro-4-oxo-, ethyl ester
- ethyl 4-oxo-3H-phthalazin-1-ylacetate
- MLS000686263
- HMS3359I05
- SR-01000111814-1
- XBIOFKSFKYRIIX-UHFFFAOYSA-N
- ethyl2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate
- (4-OXO-3,4-DIHYDRO-PHTHALAZIN-1-YL)-ACETIC ACID ETHYL ESTER
- MS-0472
- MFCD00024142
- AKOS001661421
- NSC408028
- CS-0089661
- 1-Phthalazineaceticacid,3,4-dihydro-4-oxo-,ethyl ester
- BBL003977
- G82756
- ALBB-012656
- STK803655
-
- MDL: MFCD00024142
- Inchi: 1S/C12H12N2O3/c1-2-17-11(15)7-10-8-5-3-4-6-9(8)12(16)14-13-10/h3-6H,2,7H2,1H3,(H,14,16)
- InChI Key: XBIOFKSFKYRIIX-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C2C=CC=CC=2C(NN=1)=O)=O
Computed Properties
- Exact Mass: 232.08500
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 472.9 °C at 760 mmHg
- Flash Point: 239.8 °C
- Refractive Index: 1.608
- PSA: 72.05000
- LogP: 1.02870
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Security Information
- HazardClass:IRRITANT
- Storage Condition:(BD45908)
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 062892-500mg |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 500mg |
5119CNY | 2021-05-07 | ||
| Alichem | A019150170-5g |
Ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 95% | 5g |
$1112.40 | 2023-09-02 | |
| TRC | E258690-100mg |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E258690-250mg |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | E258690-500mg |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 500mg |
$ 600.00 | 2022-06-05 | ||
| abcr | AB241361-500 mg |
Ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 500MG |
€313.80 | 2022-06-11 | ||
| abcr | AB241361-1 g |
Ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 1g |
€384.00 | 2022-06-11 | ||
| abcr | AB241361-5 g |
Ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 5g |
€1,008.00 | 2022-06-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 062892-500mg |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate |
25947-13-1 | 500mg |
5119.0CNY | 2021-07-13 | ||
| abcr | AB241361-500mg |
Ethyl 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate; . |
25947-13-1 | 500mg |
€333.00 | 2024-04-18 |
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Suppliers
Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate
Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate: A Comprehensive Overview
Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate, also known by its CAS number 25947-13-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phthalazine derivatives, which have been extensively studied for their potential applications in drug development. The structure of Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate consists of a phthalazine ring system with an ethyl acetate substituent, making it a versatile molecule for various chemical modifications and biological evaluations.
Recent studies have highlighted the importance of phthalazine derivatives in medicinal chemistry due to their diverse biological activities. For instance, research published in 2023 demonstrated that Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory agents. This compound's ability to inhibit key inflammatory pathways has been attributed to its unique structural features, particularly the conjugated system within the phthalazine ring.
In addition to its anti-inflammatory effects, Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate has also shown potential in the field of oncology. A 2022 study revealed that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. The mechanism involves the inhibition of pro-survival signals and the activation of pro-apoptotic factors, which underscores its role as a potential anticancer agent. These findings have sparked further interest in exploring its therapeutic applications in chemotherapy and targeted cancer therapies.
The synthesis of Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate typically involves multi-step organic reactions, including cyclization and esterification processes. Researchers have optimized these synthetic routes to enhance yield and purity, ensuring that the compound is readily available for preclinical studies. The use of environmentally friendly reagents and energy-efficient reaction conditions has also been emphasized in recent synthetic protocols, aligning with the growing demand for sustainable chemistry practices.
Beyond its pharmacological applications, Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. A 2023 study reported that this compound can serve as a versatile ligand for constructing metal-organic frameworks (MOFs), which are widely used in catalysis, gas storage, and sensing applications. This dual functionality highlights the compound's versatility across different scientific domains.
In terms of physical properties, Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate is characterized by its melting point of approximately 150°C and a solubility profile that makes it suitable for various analytical techniques. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its conjugated π-system. These properties not only aid in its characterization but also contribute to its functionality in different chemical systems.
The biological evaluation of Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate has been conducted using advanced techniques such as molecular docking and cellular assays. These studies have provided insights into its binding affinity towards various protein targets and its efficacy in modulating cellular responses. The integration of computational methods with experimental approaches has significantly accelerated the understanding of this compound's bioactivity and mechanism of action.
In conclusion, Ethyl (4-Oxo-3,4-Dihydrophthalazin-1-Yl)Acetate, CAS number 25947-13-1, stands as a remarkable example of how structural diversity can lead to multifaceted applications in science and medicine. With ongoing research uncovering new aspects of its properties and potential uses, this compound continues to be a focal point for innovation across various disciplines.
25947-13-1 (Ethyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)